N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C13H12N4O5/c1-16-12(9(7-14-16)17(19)20)13(18)15-8-2-3-10-11(6-8)22-5-4-21-10/h2-3,6-7H,4-5H2,1H3,(H,15,18)
• InChI Key: MJUBZHYUTYYYKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C13H12N4O5
• DSSTOX Substance ID: DTXSID401132290
• Molecular Weight: 304.26 g/mol
• CAS RN: 514818-14-5

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide works by activating the immune system to attack cancer cells. It does this by stimulating the production of cytokines, which are proteins that help regulate the immune response. This compound has been shown to increase the production of tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma), both of which are involved in the immune response to cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines, as well as to inhibit the growth of blood vessels that supply tumors with nutrients. This compound has also been shown to increase the production of reactive oxygen species (ROS), which can damage cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide is that it has been shown to be effective in animal models of cancer. This makes it a promising candidate for further study as a potential cancer treatment. However, one limitation of this compound is that it has not yet been tested in humans, so its safety and effectiveness in humans are not yet known.

Future Directions

Future research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide could focus on several areas. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of interest is the study of this compound in combination with other chemotherapy drugs to determine the most effective treatment regimens. Finally, future research could focus on the development of new formulations of this compound that are more easily administered and have fewer side effects.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. One method involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 3-nitro-4-methylpyrazole in the presence of a coupling agent. The resulting product is then treated with thionyl chloride to form this compound.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been studied for its potential use as an anti-cancer agent. It has been shown to induce tumor necrosis and inhibit tumor growth in various animal models. This compound has also been studied for its potential use in combination with other chemotherapy drugs to enhance their effectiveness.